Cas no 88334-81-0 (Methanesulfonamide, N-[3-(1-piperazinyl)propyl]-)

Methanesulfonamide, N-[3-(1-piperazinyl)propyl]- structure
88334-81-0 structure
Product name:Methanesulfonamide, N-[3-(1-piperazinyl)propyl]-
CAS No:88334-81-0
MF:C8H19N3O2S
MW:221.320360422134
CID:636744
PubChem ID:28274209

Methanesulfonamide, N-[3-(1-piperazinyl)propyl]- Chemical and Physical Properties

Names and Identifiers

    • Methanesulfonamide, N-[3-(1-piperazinyl)propyl]-
    • N-(3-piperazin-1-ylpropyl)methanesulfonamide
    • N-[3-(Piperazin-1-yl)propyl]methanesulfonamide
    • DTXSID80651195
    • 88334-81-0
    • Inchi: InChI=1S/C8H19N3O2S/c1-14(12,13)10-3-2-6-11-7-4-9-5-8-11/h9-10H,2-8H2,1H3
    • InChI Key: JVMVNTKGJBAMDQ-UHFFFAOYSA-N
    • SMILES: CS(=O)(=O)NCCCN1CCNCC1

Computed Properties

  • Exact Mass: 221.11979803g/mol
  • Monoisotopic Mass: 221.11979803g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.8Ų
  • XLogP3: -0.9

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